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Compound of Interest

Compound Name:
3-(2-Thienyl)-5-

isoxazolecarboxylic Acid

CAS No.: 204910-49-6

Cat. No.: B041130

Get Quote

Introduction: The Imperative for Rigorous
Characterization
3-(2-Thienyl)-5-isoxazolecarboxylic Acid belongs to a class of heterocyclic compounds that

are of significant interest in medicinal chemistry and drug development. The isoxazole ring is a

versatile scaffold found in numerous FDA-approved drugs, valued for its role in forming stable

complexes with biological targets.[1][2] The inclusion of a thiophene moiety further enhances its

potential pharmacological profile. Given the direct correlation between a molecule's precise

structure, purity, and its biological activity and safety, a robust, multi-faceted analytical

characterization is not merely a procedural step but a fundamental requirement for advancing

any potential drug candidate.

This guide provides a suite of detailed analytical protocols designed for researchers and drug

development professionals. It moves beyond simple procedural lists to explain the causality

behind the choice of methods and parameters, ensuring a self-validating analytical workflow.
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The objective is to build a complete analytical profile of 3-(2-Thienyl)-5-isoxazolecarboxylic
Acid, covering its identity, purity, structure, and key physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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